![molecular formula C20H18O6 B2993535 (Z)-methyl 2-((2-(4-ethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate CAS No. 623117-50-0](/img/structure/B2993535.png)
(Z)-methyl 2-((2-(4-ethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a benzofuran derivative with an ethoxybenzylidene group. Benzofurans are heterocyclic compounds, and they are often used in medicinal chemistry due to their diverse biological activities . The ethoxybenzylidene group is a common motif in organic chemistry and is often involved in the formation of Schiff bases .
Molecular Structure Analysis
The molecular structure of this compound would likely involve a benzofuran core with an ethoxybenzylidene group attached. The exact structure would depend on the specific locations of these groups .Chemical Reactions Analysis
Benzofuran derivatives can undergo a variety of chemical reactions, including electrophilic aromatic substitution and nucleophilic aromatic substitution . The presence of the ethoxybenzylidene group could also allow for reactions involving the carbonyl group .Scientific Research Applications
Synthesis and Characterization of Metal Complexes
Research has demonstrated the synthesis and characterization of metal complexes involving Schiff base-type ligands, similar in structural complexity to the compound . For instance, a study described the synthesis of a mononuclear Zn(II) complex, highlighting its structural determination through X-ray diffraction and its electronic structure via time-dependent density functional theory (TDDFT) calculations (Chai et al., 2016). These complexes have potential applications in materials science and catalysis due to their unique structural and electronic properties.
Antimicrobial Activity of Complexes
Some research focuses on the synthesis of complexes with potential biological activities. For example, zinc complexes derived from Schiff bases have been explored for their antibacterial properties against common pathogens (Chohan, Scozzafava, & Supuran, 2003). This area of research is significant for developing new antimicrobial agents in response to rising antibiotic resistance.
Organic Synthesis and Catalysis
Another area of research involves the synthesis of novel organic compounds and the exploration of their catalytic applications. For instance, studies on N-heterocyclic carbenes (NHC) as catalysts in transesterification and acylation reactions offer insights into new methodologies for synthesizing esters, a crucial functional group in organic chemistry (Grasa et al., 2003). Such research provides valuable knowledge for chemical synthesis and the development of new catalysts.
Potential Antioxidant Sources
Research into the extraction and characterization of natural compounds, such as those from seaweed, has identified potential antioxidant compounds. These studies aim to discover new natural antioxidants for use in food preservation and pharmaceuticals (Chakraborty et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for this compound would depend on its specific properties and potential applications. Benzofuran derivatives are a topic of ongoing research due to their diverse biological activities, and it’s possible that this compound could have potential applications in medicinal chemistry .
Properties
IUPAC Name |
methyl 2-[[(2Z)-2-[(4-ethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18O6/c1-3-24-14-6-4-13(5-7-14)10-18-20(22)16-9-8-15(11-17(16)26-18)25-12-19(21)23-2/h4-11H,3,12H2,1-2H3/b18-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHKFDBSJBJVCFL-ZDLGFXPLSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.